6-oxo-6H-benzo[c]chromen-3-yl 2-[(tert-butoxycarbonyl)amino]butanoate

Specification

• Molecular Formula: C22H23NO6
• Molecular Weight: 397.4 g/mol
• IUPAC Name: (6-oxobenzo[c]chromen-3-yl) 2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoate
• Standard InChI: InChI=1S/C22H23NO6/c1-5-17(23-21(26)29-22(2,3)4)20(25)27-13-10-11-15-14-8-6-7-9-16(14)19(24)28-18(15)12-13/h6-12,17H,5H2,1-4H3,(H,23,26)
• Standard InChI Key: CCXHLUBFTKCFQM-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)OC1=CC2=C(C=C1)C3=CC=CC=C3C(=O)O2)NC(=O)OC(C)(C)C

Introduction

6-oxo-6H-benzo[c]chromen-3-yl 2-[(tert-butoxycarbonyl)amino]butanoate is a synthetic organic compound belonging to the benzo[c]chromene family. This compound is characterized by its unique structure, which includes a benzo[c]chromene moiety and a tert-butoxycarbonyl (Boc) protected amino butanoate side chain. The molecular formula of this compound is not explicitly provided in the available literature, but its molecular weight is approximately 334.37 g/mol.

Synthesis and Chemical Reactions

The synthesis of 6-oxo-6H-benzo[c]chromen-3-yl 2-[(tert-butoxycarbonyl)amino]butanoate typically involves several steps, requiring careful control of reaction conditions to ensure high yields and purity of the final product. The compound can undergo various chemical reactions, making it versatile for further synthetic modifications.

Synthesis Steps

• Initial Formation: The synthesis begins with the formation of the benzo[c]chromene core.

• Introduction of Side Chain: The amino butanoate side chain is introduced, followed by protection with a tert-butoxycarbonyl group.

• Purification: Final purification steps involve techniques like chromatography to ensure product purity.

Potential Applications and Biological Activities

Compounds within the benzo[c]chromene family, including 6-oxo-6H-benzo[c]chromen-3-yl 2-[(tert-butoxycarbonyl)amino]butanoate, are known for their diverse biological activities. These compounds have potential applications in medicinal chemistry, particularly in the development of pharmaceutical agents.

Potential Applications Table

Application Area	Description
Medicinal Chemistry	Potential for developing pharmaceutical agents
Biological Activities	May exhibit pharmacological effects such as anti-inflammatory or anticancer properties

Comparison with Similar Compounds

Several compounds share structural similarities with 6-oxo-6H-benzo[c]chromen-3-yl 2-[(tert-butoxycarbonyl)amino]butanoate. These include:

• 6-OXO-7,8,9,10-tetrahydro-6H-benzo[c]chromen: Features a tetrahydro structure, potentially enhancing bioavailability.

• 1-tert-butyl 2-(6-OXO-6H-benzo[c]chromen-3-YL) 1,2-pyrrolidinedicarboxylate: Incorporates a pyrrolidine moiety, which may exhibit different pharmacological properties.

• 6-OXO-6H-BENZO(c)CHROMEN-3-YL 2,3,3-triphenylpropanoate: Enhances lipophilicity due to its triphenylpropanoate side chain.

Comparison Table

Compound Name	Unique Features	Potential Effects
6-OXO-7,8,9,10-tetrahydro-6H-benzo[c]chromen	Tetrahydro structure	Enhanced bioavailability
1-tert-butyl 2-(6-OXO-6H-benzo[c]chromen-3-YL) 1,2-pyrrolidinedicarboxylate	Pyrrolidine moiety	Different pharmacological properties
6-OXO-6H-BENZO(c)CHROMEN-3-YL 2,3,3-triphenylpropanoate	Triphenylpropanoate side chain	Enhanced lipophilicity